(3Z)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(4-chloroanilino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C20H14ClFN2O3S2/c21-14-3-7-16(8-4-14)23-11-18-19(25)20-17(9-10-28-20)24(29(18,26)27)12-13-1-5-15(22)6-2-13/h1-11,23H,12H2/b18-11-
• InChI Key: VGDVAEUDLMEFMW-WQRHYEAKSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C3=C(C(=O)C(=CNC4=CC=C(C=C4)Cl)S2(=O)=O)SC=C3)F
• Isomeric SMILES: C1=CC(=CC=C1CN2C3=C(C(=O)/C(=C/NC4=CC=C(C=C4)Cl)/S2(=O)=O)SC=C3)F
• Molecular Formula: C20H14ClFN2O3S2
• Molecular Weight: 448.9 g/mol

Description

(3Z)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C20H14ClFN2O3S2 and its molecular weight is 448.91. The purity is usually 95%.
BenchChem offers high-quality (3Z)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

The synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides, which are structurally related to the compound , involves a three-component SuFEx type reaction. This method utilizes β-aminoethane sulfonamides, indicating a trend towards innovative synthesis pathways for complex sulfur and nitrogen-containing heterocycles (Khumalo et al., 2018). Such techniques highlight the broader applicability of multi-component reactions in generating compounds with potential therapeutic or material applications.

Novel Heterocycles Creation

Research into the synthesis of thieno-fused five- and six-membered nitrogen and oxygen heterocycles showcases the versatility of thiophene derivatives in creating a wide array of heterocycles (Acharya et al., 2017). These compounds, by virtue of their structural diversity, offer a rich tapestry for further exploration in drug discovery and material science.

Potential Applications

• Material Science : The synthesis and structural analysis of derivatives of 1,2,4-triazoles, including fluoro and chloro derivatives, demonstrate the potential of such compounds in material science, particularly through the examination of their intermolecular interactions (Shukla et al., 2014). These interactions are crucial for designing new materials with specific electronic or mechanical properties.

• Pharmaceuticals : The exploration of novel thiazolidinone and thiazinane derivatives for antimicrobial applications signifies the relevance of these compounds in developing new therapeutic agents (Patel et al., 2009). This area of research is particularly promising for addressing the growing challenge of antibiotic resistance.

• Chemical Synthesis : The development of new catalytic processes and protective groups for the synthesis of complex heterocycles, as demonstrated by the use of the 3,4-dimethoxybenzyl moiety, highlights the importance of these compounds in advancing synthetic chemistry methodologies (Grunder-Klotz & Ehrhardt, 1991).